Cas no 1185304-00-0 (5-Bromo-2-isopropoxybenzoic acid hydrochloride)

• Product Name: 5-Bromo-2-isopropoxybenzoic acid hydrochloride
• CAS No: 1185304-00-0
• MF: C₁₀H₁₂BrClO₃
• MW: 295.557481765747
• MDL: MFCD11506405
• CID: 4684152
• Update Time: 2025-05-23

5-Bromo-2-isopropoxybenzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2-ISOPROPOXYBENZOIC ACID HYDROCHLORIDE
• 5-Bromo-2-isopropoxybenzoic acid hydrochloride

• MDL： MFCD11506405
• Inchi： 1S/C10H11BrO3.ClH/c1-6(2)14-9-4-3-7(11)5-8(9)10(12)13;/h3-6H,1-2H3,(H,12,13);1H
• InChI Key： OGVMEFGEEHWFBL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)OC(C)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 206
• Topological Polar Surface Area: 46.5

Additional information on 5-Bromo-2-isopropoxybenzoic acid hydrochloride

5-Bromo-2-isopropoxybenzoic acid hydrochloride: A Comprehensive Overview

5-Bromo-2-isopropoxybenzoic acid hydrochloride, also known by its CAS number CAS No. 1185304-00-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The chemical structure of 5-Bromo-2-isopropoxybenzoic acid hydrochloride consists of a benzoic acid moiety with specific substituents. The bromine atom is located at the 5-position, while the isopropoxy group is attached at the 2-position of the benzene ring. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of 5-Bromo-2-isopropoxybenzoic acid hydrochloride in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting specific cellular pathways involved in diseases such as cancer and neurodegenerative disorders. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability under physiological conditions.

In terms of synthesis, several methods have been reported for the preparation of 5-Bromo-2-isopropoxybenzoic acid hydrochloride. These include traditional Friedel-Crafts acylation followed by bromination, as well as more modern approaches utilizing transition metal-catalyzed coupling reactions. The choice of synthetic route depends on factors such as scalability, cost-effectiveness, and the desired purity of the final product.

The physical and chemical properties of CAS No. 1185304-00-0 have been extensively characterized, including its melting point, solubility profiles, and spectroscopic data. These properties are critical for understanding its behavior in different chemical environments and for ensuring its compatibility with various experimental techniques.

From an environmental perspective, there has been growing interest in assessing the biodegradability and ecological impact of compounds like 5-Bromo-2-isopropoxybenzoic acid hydrochloride. Studies have shown that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in natural systems. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, 5-Bromo-2-isopropoxybenzoic acid hydrochloride, with its unique chemical structure and versatile properties, continues to be a focal point for scientific investigation across multiple disciplines. As research progresses, it is anticipated that this compound will find even more innovative applications, contributing to advancements in medicine and materials science.